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Compound of Interest |

Compound Name: 4-Pyridineethanol Hydrochloride
CAS No.: 383177-54-6
Cat. No.: B1359274
. J

CAS: 5344-27-4 | Formula: C7HaNO | Synonyms: 4-(2-Hydroxyethyl)pyridine, 2-(4-
Pyridyl)ethanol[1][2]

Executive Summary

This technical guide provides a rigorous safety and handling framework for 4-Pyridineethanol, a
pyridine derivative widely used as an intermediate in active pharmaceutical ingredient (API)
synthesis (e.g., Pefpimizole, Betahistine) and polymer modification.

Critical Distinction: unlike its parent compound Pyridine (CAS 110-86-1), 4-Pyridineethanol is
not a highly flammable Class I liquid (Flash Point > 100°C). However, it presents distinct
challenges: it is hygroscopic, acts as a skin and severe eye irritant, and possesses specific
acute toxicity profiles that require strict engineering controls. This guide moves beyond generic
SDS statements to provide field-proven protocols for maintaining compound integrity and
operator safety.

Chemical Profile & Physical Properties

Understanding the physical state is the first step in risk mitigation. 4-Pyridineethanol is a high-
boiling liquid, meaning vapor pressure hazards are lower than Pyridine, but contact risks
remain high.
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Property Value Operational Implication

o Viscosity changes with
_ Liquid (Colorless to pale
Physical State temperature; ensure warm-up
yellow) )
if stored cold.

Low volatility at RT; heating
Boiling Point 224-226 °C increases inhalation risk

significantly.

Combustible (Class 1lIB). Not
Flash Point ~104 °C (Closed Cup) Flammable, but will burn if
heated.

Slightly denser than water;

Density 1.04-1.09 g/cm? o _
sinks in aqueous spills.
Readily absorbed through
Solubility Soluble in water, alcohol, ether  moist skin/mucous
membranes.
Absorbs atmospheric moisture,
Stability Hygroscopic degrading purity and altering

stoichiometry.[3]

Hazard Identification & Toxicology

While less volatile than pyridine, 4-Pyridineethanol is a potent irritant and exhibits moderate
acute toxicity.

GHS Classification[1]

o Skin Irritation (Category 2): Causes skin irritation (H315).
e Eye Irritation (Category 2A): Causes serious eye irritation (H319).

o STOT-SE (Category 3): May cause respiratory irritation (H335).

Toxicological Data
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e Acute Oral Toxicity (Rat): LD50 = 3500 mg/kg [1, 4].[4][5][6]
e Acute Oral Toxicity (Mouse): LD50 = 2217 mg/kg [1].[4]
e Acute Intravenous Toxicity (Mouse): LD50 = 320 mg/kg [1].[4]

o Insight: The significant drop in LD50 for intravenous routes highlights the danger of direct
entry into the bloodstream (e.g., via needle stick or open wounds).

Risk Assessment & Engineering Controls

The primary risks are chemical burns/irritation and compound degradation due to moisture.

Workflow Logic: Risk Mitigation

The following diagram outlines the decision-making process for handling 4-Pyridineethanol
safely.
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Task: Handle 4-Pyridineethanol

Is the process heated?

Yes (>40°C)

REQUIRED: Fume Hood Permitted: Benchtop
(Face Velocity > 100 fpm) (If <50mL & Ambient Temp)

Select PPE based on Duration

Splash Risk Only  \Synthesis/Spill Cleanup

Short Contact (<15 min): Prolonged/Immersion:
Double Nitrile Gloves Laminate/Butyl Gloves

Apply Inert Gas (N2/Ar)
Blanket immediately

Click to download full resolution via product page

Figure 1: Decision logic for engineering controls and PPE selection based on thermal
conditions and exposure duration.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1359274?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

e Gloves:

o Standard:Nitrile (Double gloving recommended). 4-Pyridineethanol is an organic base;
while nitrile offers fair splash protection, pyridine derivatives can permeate nitrile over time.
Change immediately upon contamination.[7][8]

o High Risk:Laminate Film (Silver Shield) or Butyl Rubber. Required for spill cleanup or
immersion tasks.

o Respiratory: If heating above 60°C outside a fume hood (not recommended), use a half-
mask respirator with Organic Vapor (OV) cartridges.

o Eyes: Chemical splash goggles. Face shield required if pouring > 1 Liter.

Operational Protocols
Storage & Stability (The "Dry" Chain)

4-Pyridineethanol is hygroscopic.[5] Moisture absorption leads to variable molecular weight
calculations in synthesis and potential side reactions (e.g., hydrolysis of reagents added
subsequently).

o Atmosphere: Store under Nitrogen (N2) or Argon (Ar).[3]

o Container: Keep in tightly sealed amber glass or borosilicate containers. Parafilm is
insufficient for long-term storage; use electrical tape or heat-shrink bands over the cap.

o Temperature: Store at 2—8°C (Refrigerated) to minimize oxidation and degradation [5]. Allow
to warm to room temperature before opening to prevent condensation.

Handling & Transfer

e Avoid Metal Contact: Pyridine derivatives can complex with transition metals. Use glass or
PTFE (Teflon) equipment.

o Syringe Transfer: For small volumes (< 20 mL), use the "oven-dried syringe" technique to
extract the liquid through a septum, maintaining the inert atmosphere.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13780~~PDF~~MTR~~CGV4~~EN~~2026-01-16%2013:18:11~~Methyl%202-methoxypropionate~~
https://pdf.benchchem.com/1402/Technical_Support_Center_Handling_Hygroscopic_and_Air_Sensitive_Pyridine_Aldehydes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

 Incompatibility:

o Strong Oxidizers: Reaction may be vigorous/explosive.

o Acid Chlorides/Anhydrides: Exothermic reaction generating ester derivatives and acid

byproducts.

o Strong Acids: Exothermic salt formation.

Waste Disposal

e Segregation: Do not mix with aqueous acid waste (exotherm risk) or oxidizer waste.

o Stream: Dispose of as "Basic Organic Waste" or "Non-Halogenated Organic Solvent"

depending on facility codes.

o Neutralization: Small spills can be absorbed; do not attempt to neutralize large volumes

without cooling, as acid-base neutralization is

exothermic.

Emergency Response Procedures

In the event of exposure or release, rapid action is required.[7] The high boiling point means

the liquid will not evaporate quickly, creating a persistent contamination zone.

Flush Water >15 min Seek Medical Attention
(Remove Contacts) (Show SDS)

Skin/Eye Contact
H Identify Type
Spill Release

—»] Ventilate Area »
(Evacuate if aerosolized) =

Click to download full resolution via product page

Absorb with
Sand/Vermiculite

Collect in Sealed
I Bag as HazWaste

Figure 2: Emergency response workflow for personnel exposure and laboratory spills.

Specific First Aid
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o Eyes: Immediately flush with water for at least 15 minutes. Lifting upper and lower eyelids is
crucial.

» Skin: Wash with soap and water. Do not use ethanol or other solvents to wash skin, as this
may increase transdermal absorption.

 Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by
trained personnel.

Fire Fighting

o Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

e Hazard: Emits toxic fumes under fire conditions (Nitrogen Oxides - NOx, Carbon Monoxide).
[4] Firefighters must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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